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Compound of Interest

Compound Name: ATTO 590 amine

Cat. No.: B12378153

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties, experimental protocols, and applications of ATTO 590 amine, a fluorescent label
belonging to the rhodamine class of dyes.[1][2][3][4][5] Renowned for its strong absorption,
high fluorescence quantum yield, and excellent photo-stability, ATTO 590 is a versatile tool for
high-sensitivity detection, including single-molecule studies and super-resolution microscopy.[1]

[21(31[4][5][6]

Core Physicochemical and Spectroscopic
Properties

ATTO 590 is characterized by its robust performance in various life science applications, such
as the labeling of proteins, DNA, and RNA.[1][2][3] The dye is moderately hydrophilic and is
supplied as a mixture of two isomers with virtually identical spectroscopic properties.[1][4][5]
The key quantitative data for ATTO 590 are summarized below. The optical properties are
typically measured using the carboxy derivative in an aqueous solution (PBS, pH 7.4).[1][2][3]

[71L8]

Table 1: Spectroscopic Properties of ATTO 590
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Property Value Conditions
Absorption Maximum (Aabs) 593 nm[1][2][3][5] PBS, pH 7.4
Emission Maximum (Afl) 622 nm[1][2][3][5] PBS, pH 7.4
Molar Extinction Coefficient

1.2 x 105 M-1 cm-1[1][2][3][5] PBS,pH 7.4
(emax)
Fluorescence Quantum Yield

80%I[1][2][3][5] PBS,pH 7.4
(nfl)
Fluorescence Lifetime (tfl) 3.7 ns[1][2][3] PBS, pH 7.4

Correction Factor (CF260)

0.39[1][2][3]

Ratio of €260/emax

Correction Factor (CF280)

0.43[1][2][3]

Ratio of €280/emax

Table 2: Physicochemical Properties of ATTO 590

Derivatives
L Molecular Weight ( . Target Functional
Derivative Reactive Group
g/mol ) Group
Activated Carboxylic
Amine 917[1] Primary Amine (-NH2)  Acids (e.g., NHS-
esters)[1]
Carboxylic Acid (- Amines (after
Carboxy 691[1] o
COOH) activation)
N- . :
o Primary Amines (-
NHS-ester 788[1][2][9] Hydroxysuccinimidyl
NH2)[1][10]
Ester
o o Sulfhydryl/Thiol (-SH)
Maleimide 813[1][3] Maleimide

[1](3]

Solubility: ATTO 590 and its derivatives are soluble in polar organic solvents such as
dimethylformamide (DMF) and dimethylsulfoxide (DMSO).[1] Stock solutions should be
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prepared in anhydrous, amine-free solvents.[10] For storage, solutions should be kept at -20°C,
protected from light and moisture.[1][11]

Experimental Protocols & Methodologies

The amine derivative of ATTO 590 is primarily used for coupling to molecules containing
activated carboxylic acid groups, such as N-hydroxysuccinimidyl (NHS) esters.[1] Below are
detailed protocols for common labeling reactions.

Protocol 1: Labeling of Activated Esters with ATTO 590
Amine

This protocol outlines the general procedure for conjugating ATTO 590 amine to a protein or
other molecule that has been functionalized with an NHS-ester.

1. Reagent Preparation:

e ATTO 590 Amine Stock Solution: Prepare a stock solution of ATTO 590 amine in
anhydrous, amine-free DMSO or DMF. The concentration typically ranges from 1 to 10
mg/mL. This solution should be prepared fresh before use.

» Molecule Solution: Dissolve the target molecule (containing the NHS-ester) in an appropriate
amine-free buffer. The optimal pH for the reaction is typically between 7.2 and 8.5. Buffers
such as phosphate-buffered saline (PBS) or HEPES are suitable. Avoid buffers containing
primary amines like Tris.[2][10]

o Reaction Buffer: A sodium bicarbonate buffer (0.1 M, pH 8.3) is often recommended for
efficient labeling.[2][12]

2. Conjugation Reaction:

o Combine the ATTO 590 amine solution with the target molecule solution. A molar excess of
the amine (typically 1.5 to 5-fold) is often used to ensure efficient reaction with the limited
NHS-ester sites.

 Incubate the reaction mixture for 1-2 hours at room temperature, protected from light.[2]
Gentle stirring or shaking can facilitate the reaction.

3. Purification of the Conjugate:

 Remove unreacted ATTO 590 amine from the labeled conjugate.
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Gel Permeation Chromatography: This is the most common method. Use a column packed
with a resin like Sephadex G-25.[2][10]

Equilibrate the column with a suitable buffer (e.g., PBS, pH 7.2).[2]

Apply the reaction mixture to the column. The first colored, fluorescent band to elute is
typically the labeled conjugate, while the free dye elutes later.[2]

Dialysis: Alternatively, extensive dialysis can be used to remove the small, unreacted dye
molecules.

. Determination of Degree of Labeling (DOL):

The DOL, which is the average number of dye molecules per target molecule, is a critical
parameter.[12]

Measure the absorbance of the purified conjugate solution at 280 nm (for protein
concentration) and at the dye's absorption maximum (593 nm for ATTO 590).

The concentration of the dye and the protein can be calculated using the Beer-Lambert law,
correcting for the dye's contribution to the absorbance at 280 nm using the provided
correction factor (CF280).[12]

Protocol 2: Labeling of Thiol Groups with ATTO 590
Maleimide

For comparison, this protocol describes the labeling of sulfhydryl (thiol) groups, a common
alternative to amine labeling.

1. Reagent Preparation:

Protein Preparation: Dissolve the protein (containing free thiol groups, e.g., cysteine
residues) in a suitable buffer at a pH of 7.0-7.5 (e.g., PBS).[3][11] If necessary, reduce
disulfide bonds using DTT or TCEP. If DTT is used, it must be removed by dialysis before
adding the dye.[3]

Dye Stock Solution: Dissolve ATTO 590 maleimide in anhydrous, amine-free DMF or DMSO
to a concentration of 1-10 mg/mL. Prepare this solution immediately before use.[10][11]

. Conjugation Reaction:

Add a 10- to 20-fold molar excess of the ATTO 590 maleimide solution to the protein solution
while stirring.[3]
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 Incubate the reaction for 2 hours at room temperature or overnight at 4°C, protected from
light.[3]

e The reaction can be quenched by adding a low-molecular-weight thiol like glutathione or
mercaptoethanol to consume excess maleimide.[3][13]

3. Puirification:

» Separate the labeled protein from unreacted and hydrolyzed dye using gel filtration (e.g.,
Sephadex G-25) or extensive dialysis, as described in the previous protocol.[3][11]

Visualizations: Workflows and Logical Relationships

Diagrams created with Graphviz DOT language help visualize the experimental processes and
conceptual applications of ATTO 590 amine.
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1. Reagent Preparation

Dissolve ATTO 590 Amine Dissolve NHS-Ester activated
in anhydrous DMSO/DMF molecule in amine-free buffer (pH 7.2-8.5)

2. Conjugation Reaction

Combine reagents and incubate
for 1-2 hours at room temp.

3. Purif*cation

Apply reaction mixture to
Sephadex G-25 column

v

Collect first fluorescent band Discard second band
(Purified Conjugate) (Free Dye)
4. Analysis
\4

Measure Absorbance
(280 nm & 593 nm)

Calculate Degree of Labeling (DOL)

Click to download full resolution via product page

Caption: Workflow for labeling an NHS-ester activated molecule with ATTO 590 amine.
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ATTO 590 Derivatives & Targets

Target Molecule ATTO 590 ATTO 590 Target Molecule ATTO 590 ATTO 590 Target Molecule Target Molecule
(NHS-ester) Amine NHS-ester (Amine, e.g., Lysine) Carboxy Maleimide (Thiol, e.g., Cysteine) (Carboxylic Acid)
—

reacts with \ reacts with reacts with reacts with

Conjugation Preducts
Stable Amide Bond 4 Sl Amlde pond Stable Thioether Bond
(via activation, e.g., EDC)

Click to download full resolution via product page

Caption: Logical relationships between ATTO 590 derivatives and their target functional groups.
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Caption: Conceptual use of an ATTO 590 conjugate to visualize a protein in a signaling
pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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